2-Cyano-5-(2,4-dichlorophenyl)phenol, 95%

• IUPAC Name: 4-(2,4-dichlorophenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C13H7Cl2NO/c14-10-3-4-11(12(15)6-10)8-1-2-9(7-16)13(17)5-8/h1-6,17H
• InChI Key: FAGPFYIKVVHEMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=C(C=C2)Cl)Cl)O)C#N
• Molecular Formula: C13H7Cl2NO
• DSSTOX Substance ID: DTXSID80684903
• Molecular Weight: 264.10 g/mol
• CAS RN: 1261964-70-8

Description

2-Cyano-5-(2,4-dichlorophenyl)phenol (2C5DCP) is a chemical compound with two chlorine atoms attached to the phenol ring and a cyano group attached to the second carbon atom. It is a colorless, crystalline solid with a melting point of 147-148°C. 2C5DCP is used in a wide range of applications, from food and cosmetic products to medical and laboratory research.

Scientific Research Applications

2-Cyano-5-(2,4-dichlorophenyl)phenol, 95% has a wide range of applications in scientific research. It is used in the synthesis of pharmaceuticals, in the synthesis of dyes and pigments, and in the synthesis of other organic compounds. It is also used as a catalyst in the synthesis of polymers and as a reagent for the synthesis of peptides. Additionally, 2-Cyano-5-(2,4-dichlorophenyl)phenol, 95% has been used in the study of enzyme kinetics, the study of drug metabolism, and the study of the structure and function of proteins.

Mechanism of Action

2-Cyano-5-(2,4-dichlorophenyl)phenol, 95% is an electrophilic reagent, meaning it reacts with nucleophilic compounds to form covalent bonds. The reaction is catalyzed by an acid and involves the formation of a carbocation intermediate. This intermediate then reacts with the nucleophilic compound to form a new covalent bond.
Biochemical and Physiological Effects
2-Cyano-5-(2,4-dichlorophenyl)phenol, 95% has been used in a variety of biochemical and physiological studies. It has been used to study the effects of xenobiotics on cells and organisms, as well as to study the metabolism and toxicity of drugs. Additionally, it has been used to study the effects of hormones on cells, to study the effects of environmental pollutants on cells, and to study the effects of drugs on the nervous system.

Advantages and Limitations for Lab Experiments

2-Cyano-5-(2,4-dichlorophenyl)phenol, 95% has several advantages for use in laboratory experiments. It is relatively stable and has a low toxicity, making it safe to handle and use in experiments. Additionally, its high reactivity makes it useful for synthesizing a wide range of compounds. However, 2-Cyano-5-(2,4-dichlorophenyl)phenol, 95% is also limited in its applications. It is not soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not very soluble in organic solvents, making it difficult to use in organic reactions.

Future Directions

There are several potential future directions for the use of 2-Cyano-5-(2,4-dichlorophenyl)phenol, 95%. It could be used to study the effects of environmental pollutants on cells and organisms. Additionally, it could be used to study the metabolism and toxicity of drugs, as well as to study the effects of hormones on cells. Finally, it could be used in the synthesis of pharmaceuticals, dyes and pigments, and other organic compounds.

Synthesis Methods

2-Cyano-5-(2,4-dichlorophenyl)phenol, 95% can be synthesized using a variety of methods, including the Williamson ether synthesis, the Curtius rearrangement, and the Grignard reaction. In the Williamson ether synthesis, 2-Cyano-5-(2,4-dichlorophenyl)phenol, 95% is synthesized by reacting an alkyl halide with an alcohol in the presence of an acid catalyst. In the Curtius rearrangement, an acyl azide is reacted with a primary amine to form 2-Cyano-5-(2,4-dichlorophenyl)phenol, 95%. Finally, in the Grignard reaction, an alkyl halide is reacted with a Grignard reagent to form 2-Cyano-5-(2,4-dichlorophenyl)phenol, 95%.